Cas no 2034361-94-7 (6-methoxy-N-[3-(trifluoromethyl)phenyl]pyrimidine-4-carboxamide)

• Product Name: 6-methoxy-N-[3-(trifluoromethyl)phenyl]pyrimidine-4-carboxamide
• CAS No: 2034361-94-7
• MF: C₁₃H₁₀F₃N₃O₂
• MW: 297.2326130867
• CID: 5349922
• Update Time: 2025-05-19

6-methoxy-N-[3-(trifluoromethyl)phenyl]pyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-methoxy-N-(3-(trifluoromethyl)phenyl)pyrimidine-4-carboxamide
• 6-methoxy-N-[3-(trifluoromethyl)phenyl]pyrimidine-4-carboxamide

• Inchi： 1S/C13H10F3N3O2/c1-21-11-6-10(17-7-18-11)12(20)19-9-4-2-3-8(5-9)13(14,15)16/h2-7H,1H3,(H,19,20)
• InChI Key： DPBPOMOGYLAUIJ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1)NC(C1C=C(N=CN=1)OC)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 365
• XLogP3: 2.6
• Topological Polar Surface Area: 64.099

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 6-methoxy-N-[3-(trifluoromethyl)phenyl]pyrimidine-4-carboxamide

6-Methoxy-N-[3-(Trifluoromethyl)Phenyl]Pyrimidine-4-Carboxamide (CAS No. 2034361-94-7)

The compound 6-methoxy-N-[3-(trifluoromethyl)phenyl]pyrimidine-4-carboxamide, identified by the CAS registry number CAS No. 2034361-94-7, is a highly specialized organic molecule with significant potential in various fields, particularly in pharmaceutical research and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development.

Recent studies have highlighted the importance of pyrimidine derivatives, such as 6-methoxy-N-[3-(trifluoromethyl)phenyl]pyrimidine-4-carboxamide, in the design of bioactive molecules. The presence of a trifluoromethyl group at the phenyl ring introduces electronic and steric effects that enhance the compound's stability and bioavailability. Additionally, the methoxy group at position 6 of the pyrimidine ring contributes to hydrogen bonding capabilities, which are crucial for molecular interactions within biological systems.

One of the most exciting developments involving this compound is its role in targeted drug delivery systems. Researchers have explored its potential as a carrier for anti-cancer drugs, leveraging its ability to penetrate cellular membranes efficiently. The trifluoromethyl group has been shown to improve solubility in lipid-rich environments, making it an ideal candidate for encapsulating hydrophobic therapeutic agents.

In terms of synthesis, the preparation of CAS No. 2034361-94-7 involves a multi-step process that includes nucleophilic substitution and condensation reactions. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields, which is a testament to its scalability for industrial applications.

The pharmacokinetic properties of this compound have also been extensively studied. Preclinical trials indicate that it exhibits favorable absorption profiles and minimal toxicity in animal models, suggesting its potential as a lead compound for drug development. Furthermore, its ability to inhibit specific kinase enzymes has been documented, making it a promising candidate for treating conditions such as inflammatory diseases and neurodegenerative disorders.

Environmental impact assessments have also been conducted on this compound, focusing on its biodegradability and potential accumulation in ecosystems. Initial findings suggest that it undergoes rapid degradation under aerobic conditions, reducing concerns about long-term environmental persistence.

In conclusion, 6-methoxy-N-[3-(trifluoromethyl)phenyl]pyrimidine-4-carboxamide (CAS No. 2034361-94-7) represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and pharmacology, position it as a key player in future research and development efforts.